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Compound of Interest

Compound Name: Delphinidin 3-rutinoside

Cat. No.: B190933 Get Quote

Introduction Delphinidin 3-rutinoside (D3R) is a prominent anthocyanin found in various

natural sources, including blackcurrants and eggplant.[1] As a member of the flavonoid family,

D3R is recognized for its potent biological activities and potential health benefits, making it a

compound of significant interest for researchers in nutrition, pharmacology, and drug

development.[1] Its multifaceted mechanisms of action include antioxidant, anti-inflammatory,

anticancer, and metabolic-regulating properties.[1][2] This document provides detailed

application notes and standardized protocols for evaluating the diverse bioactivities of

Delphinidin 3-rutinoside using established cell-based assays.

Antiproliferative and Cytotoxic Activity
Application Note Delphinidin 3-rutinoside has demonstrated significant antiproliferative and

pro-apoptotic effects across a range of cancer cell lines, including breast, colon, lung, and

gastric cancer.[1][3] Its mechanisms often involve the induction of apoptosis and the

modulation of critical signaling pathways such as the PI3K/AKT and MAPK pathways.[1] The

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used

colorimetric method to assess cell viability and cytotoxicity, making it an excellent tool for

quantifying the anticancer potential of D3R.

Quantitative Data: Antiproliferative Activity of D3R
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Cell Line Cancer Type Parameter Value Reference

NCI-N87 Gastric IC₅₀ 24.9 µM [3][4]

Caco-2 Intestinal IC₅₀ 102.5 µM [3][4]

MCF-7 Breast % Inhibition
24% at 250

µg/mL
[1]

HCT-116 Colon % Inhibition
50% at 250

µg/mL
[1]

NCI-H460 Lung % Inhibition
54% at 250

µg/mL
[1]

Jurkat Leukemia Effect
Induces

apoptosis
[2]

Signaling Pathway: D3R-Induced Apoptosis
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Seed cancer cells in
96-well plates

Incubate for 24h
(allow adherence)

Treat cells with varying
concentrations of D3R

Incubate for 72h

Add MTT reagent to wells

Incubate for 2-4h
(formazan formation)

Add solubilization solvent
(e.g., DMSO)

Measure absorbance
(e.g., at 570 nm)

Calculate % viability and IC₅₀

 

Intestinal L-Cell

Delphinidin 3-rutinoside

GPR40/120

Activates

IP3R

Activates

Ca²⁺ Release

Mediates

Endoplasmic
Reticulum (ER)

CaMKII Activation

GLP-1 Secretion
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Macrophage

LPS

TLR4 Delphinidin 3-rutinoside

NF-κB Pathway

Inhibits

MAPK Pathway
(MEK/ERK)

Inhibits

Pro-inflammatory Mediators
(NO, iNOS, TNF-α, IL-6)
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Seed cells (e.g., MC3T3-E1)
in 96-well plates

Incubate for 24h

Pre-treat cells with D3R

Load cells with
DCFH-DA dye (30 min)

Induce oxidative stress
(e.g., with t-BHP)

Measure fluorescence
(Ex: 485 nm, Em: 535 nm)

Quantify intracellular ROS levels

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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